Cas no 1806913-30-3 (Ethyl 5-bromo-3-(difluoromethyl)-4-methoxypyridine-2-acetate)

• Product Name: Ethyl 5-bromo-3-(difluoromethyl)-4-methoxypyridine-2-acetate
• CAS No: 1806913-30-3
• MF: C₁₁H₁₂BrF₂NO₃
• MW: 324.118689537048
• CID: 4809278
• Update Time: 2025-06-27

Ethyl 5-bromo-3-(difluoromethyl)-4-methoxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-3-(difluoromethyl)-4-methoxypyridine-2-acetate

• Inchi： 1S/C11H12BrF2NO3/c1-3-18-8(16)4-7-9(11(13)14)10(17-2)6(12)5-15-7/h5,11H,3-4H2,1-2H3
• InChI Key： WJFRNUVPIMGCTI-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CC(=O)OCC)C(C(F)F)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 5-bromo-3-(difluoromethyl)-4-methoxypyridine-2-acetate

Introduction to Ethyl 5-bromo-3-(difluoromethyl)-4-methoxypyridine-2-acetate (CAS No. 1806913-30-3)

Ethyl 5-bromo-3-(difluoromethyl)-4-methoxypyridine-2-acetate (CAS No. 1806913-30-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Ethyl 5-bromo-3-(difluoromethyl)-4-methoxypyridine-2-acetate is composed of a pyridine ring substituted with a bromo group at the 5-position, a difluoromethyl group at the 3-position, and a methoxy group at the 4-position. The ester functionality at the 2-position adds further complexity and reactivity to the molecule. These structural elements contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the significance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic profiles. The presence of the difluoromethyl group in Ethyl 5-bromo-3-(difluoromethyl)-4-methoxypyridine-2-acetate is particularly noteworthy, as it can influence the compound's binding affinity to target proteins and its overall bioavailability.

In the context of medicinal chemistry, Ethyl 5-bromo-3-(difluoromethyl)-4-methoxypyridine-2-acetate has been explored for its potential as a lead compound in the development of new drugs. Research has shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, preliminary studies have indicated that it may have inhibitory effects on specific kinases, which are key players in many signaling cascades associated with cancer and inflammatory diseases.

The bromo substituent at the 5-position of the pyridine ring is another critical feature of this compound. Brominated compounds often exhibit enhanced lipophilicity, which can improve their cell membrane permeability and tissue distribution. This property is particularly valuable in designing drugs that need to reach specific cellular compartments or cross biological barriers such as the blood-brain barrier.

The methoxy group at the 4-position further modulates the electronic properties of the pyridine ring, influencing its reactivity and stability. This functional group can also affect the compound's solubility and interactions with biological macromolecules, making it an important consideration in drug design.

In addition to its potential therapeutic applications, Ethyl 5-bromo-3-(difluoromethyl)-4-methoxypyridine-2-acetate has been studied for its synthetic utility. The ester functionality at the 2-position provides a convenient handle for further chemical modifications, allowing researchers to explore a wide range of derivatives with varying properties. This synthetic flexibility is crucial for optimizing lead compounds during drug discovery processes.

From a synthetic chemistry perspective, the preparation of Ethyl 5-bromo-3-(difluoromethyl)-4-methoxypyridine-2-acetate involves multi-step reactions that require precise control over reaction conditions and purification techniques. Recent advancements in catalytic methods and green chemistry approaches have facilitated more efficient and environmentally friendly syntheses of this compound.

The pharmacological evaluation of Ethyl 5-bromo-3-(difluoromethyl)-4-methoxypyridine-2-acetate has also been an area of active research. Preclinical studies have demonstrated its safety profile and efficacy in various animal models of disease. These findings provide a strong foundation for advancing this compound into clinical trials, where its therapeutic potential can be further validated.

In conclusion, Ethyl 5-bromo-3-(difluoromethyl)-4-methoxypyridine-2-acetate (CAS No. 1806913-30-3) represents a promising candidate for drug development due to its unique structural features and favorable biological properties. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, underscoring its significance in modern medicinal chemistry and pharmaceutical science.